Cas no 103361-69-9 (2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-)

• Product name: 2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-
• CAS No: 103361-69-9
• MF: C₁₀H₁₀N₂O₄
• MW: 222.197402477264
• CID: 1139992
• PubChem ID: 13665585

2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro- Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazin-3(4H)-one, 4-ethyl-6-nitro-
• 4-Ethyl-6-nitro-2H-1,4-benzoxazin-3(4H)-one
• DTXSID001260037
• 103361-69-9

• Inchi： InChI=1S/C10H10N2O4/c1-2-11-8-5-7(12(14)15)3-4-9(8)16-6-10(11)13/h3-5H,2,6H2,1H3
• InChI Key： YLOHXPIMOHJYCL-UHFFFAOYSA-N
• SMILES： CCN1C(=O)COC2=C1C=C(C=C2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 222.06405680g/mol
• Monoisotopic Mass: 222.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 75.4Ų